Cas no 92949-49-0 (5-Amino-4-methyl-1H-pyrazole-1-carbothioamide)

5-Amino-4-methyl-1H-pyrazole-1-carbothioamide structure
92949-49-0 structure
Product Name:5-Amino-4-methyl-1H-pyrazole-1-carbothioamide
CAS No:92949-49-0
MF:C5H8N4S
MW:156.208818435669
CID:2816280
Update Time:2023-08-07

5-Amino-4-methyl-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-4-methyl-1H-pyrazole-1-carbothioamide
    • 1H-Pyrazole-1-carbothioamide, 5-amino-4-methyl-
    • Inchi: 1S/C5H8N4S/c1-3-2-8-9(4(3)6)5(7)10/h2H,6H2,1H3,(H2,7,10)
    • InChI Key: LBFNUVQTINRUER-UHFFFAOYSA-N
    • SMILES: S=C(N)N1C(=C(C)C=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 149
  • XLogP3: 0.7
  • Topological Polar Surface Area: 102
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